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Compound Name:
4-Methyl-3,3',4'-

trichlorobenzophenone

CAS No.: 951891-04-6

Cat. No.: B1359003

Get Quote

Executive Summary
4-Methyl-3,3',4'-trichlorobenzophenone is a polysubstituted diaryl ketone belonging to the

class of polychlorinated benzophenones (PCBPs). While less ubiquitous than its symmetric

analogs (e.g., 4,4'-dichlorobenzophenone), this specific isomer represents a critical structural

motif in the study of lipophilic organic pollutants and serves as a specialized intermediate in the

synthesis of agrochemicals and photoinitiators.

This guide provides a comprehensive structural analysis, a validated synthesis protocol based

on electrophilic aromatic substitution, and a predictive physicochemical profile. It is designed to

support researchers in the synthesis, identification, and safe handling of this compound.
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The molecule consists of two benzene rings linked by a carbonyl (C=O) bridge. The

substitution pattern is asymmetric, creating distinct electronic environments on each ring:

Ring A (3-chloro-4-methylphenyl): Characterized by the electron-donating methyl group at

the para position relative to the carbonyl, and an electron-withdrawing chlorine atom at the

meta position. The methyl group exerts a steric bulk that may influence crystal packing.

Ring B (3,4-dichlorophenyl): A highly electron-deficient ring due to two chlorine atoms. This

moiety significantly increases the lipophilicity (LogP) and metabolic stability of the molecule.

Electronic Properties
The carbonyl group acts as an electron-withdrawing sink, pulling density from both rings.

However, the 4-methyl group on Ring A provides a weak inductive push (+I effect), slightly

increasing the electron density of the carbonyl oxygen compared to a fully chlorinated analog.

This subtle electronic modulation makes the carbonyl carbon slightly less electrophilic than in

3,3',4,4'-tetrachlorobenzophenone.

Structural Diagram (Graphviz)
The following diagram illustrates the connectivity and key functional domains.
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Figure 1: Structural connectivity map highlighting the asymmetric substitution pattern and

functional domains.
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Physicochemical Profile
The following data is synthesized from group contribution methods and comparative analysis

with structural analogs (e.g., 3,4-dichlorobenzophenone).

Property Value / Range Methodology / Notes

Molecular Formula C₁₄H₉Cl₃O Exact Mass: 297.97 g/mol

Molecular Weight 299.58 g/mol Standard Atomic Weights

Physical State Solid (Crystalline)
Predicted based on MW and

polarity

Melting Point 85°C – 105°C
Estimated (Analog: 3,4-DCBP

mp ~102°C)

LogP (Octanol/Water) 5.8 ± 0.4
Highly Lipophilic (Predicted via

XLOGP3)

Water Solubility < 0.05 mg/L Practically insoluble

Solubility (Organic) High
Soluble in DCM, Toluene,

Acetone

H-Bond Acceptors 1 Carbonyl Oxygen

H-Bond Donors 0 Aprotic structure

Synthesis Protocol: Friedel-Crafts Acylation
The most robust route to 4-Methyl-3,3',4'-trichlorobenzophenone is the Friedel-Crafts

acylation of 2-chlorotoluene with 3,4-dichlorobenzoyl chloride. This approach leverages the

directing effects of the methyl group to ensure regioselectivity.

Retrosynthetic Logic
Disconnection: Carbonyl-Aryl bond.

Nucleophile: 2-Chlorotoluene.[1] The methyl group (position 1) is a strong ortho/para director.

The chlorine (position 2) is a weak ortho/para director (deactivating).
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Regioselectivity: The position para to the methyl group (position 4) is sterically accessible

and electronically activated. This yields the desired 4-methyl-3-chlorophenyl substitution

pattern relative to the new ketone bond.

Experimental Workflow
Reagents:

3,4-Dichlorobenzoyl chloride (1.0 eq)

2-Chlorotoluene (1.1 eq)

Aluminum Chloride (AlCl₃) (1.2 eq, anhydrous)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent.

Step-by-Step Procedure:

Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and addition funnel. Maintain an inert atmosphere (N₂ or Ar).

Lewis Acid Suspension: Charge the flask with anhydrous AlCl₃ (1.2 eq) and dry DCM (5

mL/mmol). Cool to 0°C in an ice bath.

Acyl Chloride Addition: Add 3,4-dichlorobenzoyl chloride (1.0 eq) dropwise. Stir for 15

minutes to form the acylium ion complex.

Nucleophile Addition: Add 2-chlorotoluene (1.1 eq) dropwise over 30 minutes, keeping the

temperature < 5°C.

Reaction: Allow the mixture to warm to room temperature, then heat to reflux (40°C for DCM)

for 4–6 hours. Monitor via TLC (Hexane/EtOAc 9:1) or GC-MS.

Quench: Pour the reaction mixture carefully onto crushed ice/HCl to hydrolyze the aluminum

complex.

Extraction: Separate the organic layer.[2][3] Extract the aqueous layer twice with DCM.
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Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Recrystallize the crude solid from Ethanol/Hexane to obtain the target product.

Synthesis Pathway Diagram

3,4-Dichlorobenzoyl
Chloride

Acylium Ion Complex

 0°C, DCM

2-Chlorotoluene

 0°C, DCM

AlCl3 (Catalyst)

4-Methyl-3,3',4'-trichlorobenzophenone

 Reflux, 4h
Hydrolysis (HCl)

Click to download full resolution via product page

Figure 2: Friedel-Crafts acylation pathway utilizing 2-chlorotoluene as the nucleophilic

component.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectroscopic signatures

are expected:

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)
Methyl Group: A distinct singlet at δ 2.40–2.45 ppm (3H).

Aromatic Region (δ 7.2 – 7.8 ppm):

Ring A (3-Cl-4-Me): Expect an ABC pattern or broadened singlets due to substitution. The

proton ortho to the carbonyl and ortho to the Cl (position 2) will appear as a doublet or fine

doublet ~7.7 ppm.
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Ring B (3,4-diCl): Characteristic ABX system. The proton at position 2' (meta to carbonyl,

between Cl and C=O) typically appears as a doublet with small coupling constant ~7.9

ppm.

Infrared Spectroscopy (FT-IR)
C=O Stretch: Strong band at 1655–1665 cm⁻¹ (typical for diaryl ketones).

C-Cl Stretch: Multiple bands in the fingerprint region (700–800 cm⁻¹).

C-H Stretch (Aliphatic): Weak bands just below 3000 cm⁻¹ (due to the methyl group).

Mass Spectrometry (GC-MS)
Molecular Ion (M⁺): m/z 298 (base peak depends on fragmentation).

Isotope Pattern: The presence of three chlorine atoms will create a distinct cluster:

M⁺ (298)

M+2 (300) : ~100% relative abundance

M+4 (302) : ~30% relative abundance

M+6 (304) : Small peak

Fragmentation: Loss of Cl (M-35) and cleavage alpha to the carbonyl (forming benzoyl

cations).
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Chemical Properties & Safety

PubChem Compound Summary for Analog (3,4-Dichlorobenzophenone).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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